92-24-0

Naphthacene

In Stock

• CAS RN:
• 92-24-0

• Formula:
• C18H12

• InChI:
• InChI=1S/C18H12/c1-2-6-14-10-18-12-16-8-4-3-7-15(16)11-17(18)9-13(14)5-1/h1-12H

• InChIKey:
• IFLREYGFSNHWGE-UHFFFAOYSA-N

• Benz[b]anthracene is an ethylnylated acene that is a conducting polymer, which can be used as a donor material. It has a high photoluminescence and quantum yield that makes it a promising candidate in the development of single crystal electronic material.
  Benz[b]anthracene is a fused polycyclic aromatic compound with an electron field-effect mobility of about 10 cm² /Vs
  Tetracene is an acene that consists of four ortho-fused benzene rings in a rectilinear arrangement. It is an acene and a member of tetracenes.
  

(E)-2-Methyl-3-hexene

In Stock

• CAS RN:
• 692-24-0

• Formula:
• C7H14

• InChI:
• InChI=1S/C7H14/c1-4-5-6-7(2)3/h5-7H,4H2,1-3H3/b6-5+

• InChIKey:
• IQANHWBWTVLDTP-AATRIKPKSA-N

• (E)-2-Methyl-3-hexene is a useful research compound. Its molecular formula is C7H14 and its molecular weight is 98.19 g/mol. The purity is usually 95%.

2-Azabicyclo[2.1.1]hexane

In Stock

• CAS RN:
• 34392-24-0

• Formula:
• C5H9N

• InChI:
• InChI=1S/C5H9N/c1-4-2-5(1)6-3-4/h4-6H,1-3H2

• InChIKey:
• HAHYXYKFMHJMIE-UHFFFAOYSA-N

• 2-Azabicyclo[2.1.1]hexane is a useful research compound. Its molecular formula is C5H9N and its molecular weight is 83.13 g/mol. The purity is usually 95%.

4-(Cyanomethyl)phenyl methylcarbamate

• CAS RN:
• 13792-24-0

• Formula:
• C10H10N2O2

• InChI:
• InChI=1S/C10H10N2O2/c1-12-10(13)14-9-4-2-8(3-5-9)6-7-11/h2-5H,6H2,1H3,(H,12,13)

• InChIKey:
• FNEGSGBSEOKQPB-UHFFFAOYSA-N

• 4-(Cyanomethyl)phenyl methylcarbamate is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.2 g/mol. The purity is usually 95%.

2-amino-6-(1,2,3-trihydroxybutyl)-1H-pteridin-4-one

Usually In Stock

• CAS RN:
• 13392-24-0

• Formula:
• C10H13N5O4

• InChI:
• InChI=1S/C10H13N5O4/c1-3(16)6(17)7(18)4-2-12-8-5(13-4)9(19)15-10(11)14-8/h2-3,6-7,16-18H,1H3,(H3,11,12,14,15,19)

• InChIKey:
• QSVZLFABRHDXRR-UHFFFAOYSA-N

• 2-amino-6-(1,2,3-trihydroxybutyl)-1H-pteridin-4-one is a useful research compound. Its molecular formula is C10H13N5O4 and its molecular weight is 267.24 g/mol. The purity is usually 95%.

2-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-3-(2,3-dimethylphenyl)-4(3H)-quinazolinone

• CAS RN:
• 296792-24-0

• Formula:
• C24H19N3OS2

• InChI:
• InChI=1S/C24H19N3OS2/c1-15-8-7-12-20(16(15)2)27-22(25-18-10-4-3-9-17(18)23(27)28)14-29-24-26-19-11-5-6-13-21(19)30-24/h3-13H,14H2,1-2H3

• InChIKey:
• PDRDTDBOMVAQRX-UHFFFAOYSA-N

• 2-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-3-(2,3-dimethylphenyl)-4(3H)-quinazolinone is a useful research compound. Its molecular formula is C24H19N3OS2 and its molecular weight is 429.6g/mol. The purity is usually 95%.

3,4-Dichloro-3'-morpholinomethyl benzophenone

In Stock

• CAS RN:
• 898792-24-0

• Formula:
• C18H17Cl2NO2

• InChI:
• InChI=1S/C18H17Cl2NO2/c19-16-5-4-15(11-17(16)20)18(22)14-3-1-2-13(10-14)12-21-6-8-23-9-7-21/h1-5,10-11H,6-9,12H2

• InChIKey:
• NLQZLHFWYWWHMP-UHFFFAOYSA-N

• 3,4-Dichloro-3'-morpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17Cl2NO2 and its molecular weight is 350.2 g/mol. The purity is usually 95%.

(E)-2-cyano-3-(2,4-dipropoxyphenyl)-N-(2-fluorophenyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 351192-24-0

• Formula:
• C22H23FN2O3

• InChI:
• InChI=1S/C22H23FN2O3/c1-3-11-27-18-10-9-16(21(14-18)28-12-4-2)13-17(15-24)22(26)25-20-8-6-5-7-19(20)23/h5-10,13-14H,3-4,11-12H2,1-2H3,(H,25,26)/b17-13+

• InChIKey:
• VEVONRXQFGMWSL-UHFFFAOYSA-N

• (E)-2-cyano-3-(2,4-dipropoxyphenyl)-N-(2-fluorophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C22H23FN2O3 and its molecular weight is 382.435. The purity is usually 95%.

4-(3-chloro-4-methoxybenzoyl)-1-(2-(dimethylamino)ethyl)-5-(3-fluorophenyl)-3-hydroxy-1H-pyrrol-2(5H)-one

In Stock

• CAS RN:
• 636992-24-0

• Formula:
• C22H22ClFN2O4

• InChI:
• InChI=1S/C22H22ClFN2O4/c1-25(2)9-10-26-19(13-5-4-6-15(24)11-13)18(21(28)22(26)29)20(27)14-7-8-17(30-3)16(23)12-14/h4-8,11-12,19,27H,9-10H2,1-3H3/b20-18+

• InChIKey:
• QKQPACQKTLFMJM-UHFFFAOYSA-N

• 4-(3-chloro-4-methoxybenzoyl)-1-(2-(dimethylamino)ethyl)-5-(3-fluorophenyl)-3-hydroxy-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C22H22ClFN2O4 and its molecular weight is 432.88. The purity is usually 95%.

2,2',2''-(2,4,6-Trifluorobenzene-1,3,5-triyl)tris(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

In Stock

• CAS RN:
• 408492-24-0

• Formula:
• C24H36B3F3O6

• InChI:
• InChI=1S/C24H36B3F3O6/c1-19(2)20(3,4)32-25(31-19)13-16(28)14(26-33-21(5,6)22(7,8)34-26)18(30)15(17(13)29)27-35-23(9,10)24(11,12)36-27/h1-12H3

• InChIKey:
• GPMPPJKUOMDMAS-UHFFFAOYSA-N

• 2,2',2''-(2,4,6-Trifluorobenzene-1,3,5-triyl)tris(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) is a useful research compound. Its molecular formula is C24H36B3F3O6 and its molecular weight is 510 g/mol. The purity is usually 95%.

ProcalAmine

• CAS RN:
• 115792-24-0

• Formula:
• C8H13NO

• ProcalAmine, also known as ProcalAmine, is a useful research compound. Its molecular formula is C8H13NO. The purity is usually 95%.

(3-bromo-4-fluoropyridin-2-yl)methanol

In Stock

• CAS RN:
• 1807192-24-0

• Formula:
• C6H5BrFNO

• (3-bromo-4-fluoropyridin-2-yl)methanol is a useful research compound. Its molecular formula is C6H5BrFNO and its molecular weight is 206. The purity is usually 95%.

N-(2,3-dimethylphenyl)-2-[(3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

In Stock

• CAS RN:
• 1111292-24-0

• Formula:
• C23H21N3O2S2

• InChI:
• InChI=1S/C23H21N3O2S2/c1-14-8-7-11-18(15(14)2)24-19(27)13-30-23-25-20-17(16-9-5-4-6-10-16)12-29-21(20)22(28)26(23)3/h4-12H,13H2,1-3H3,(H,24,27)

• InChIKey:
• VOSUJBBXBQSPOA-UHFFFAOYSA-N

• N-(2,3-dimethylphenyl)-2-[(3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C23H21N3O2S2 and its molecular weight is 435.56. The purity is usually 95%.

5-(chloromethyl)-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid

In Stock

• CAS RN:
• 1221792-24-0

• Formula:
• C10H8ClN3O2

• InChI:
• InChI=1S/C10H8ClN3O2/c11-6-8-12-9(10(15)16)13-14(8)7-4-2-1-3-5-7/h1-5H,6H2,(H,15,16)

• InChIKey:
• UYDVSJICHNMPSU-UHFFFAOYSA-N

• 5-(chloromethyl)-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid is a useful research compound. Its molecular formula is C10H8ClN3O2 and its molecular weight is 237.64 g/mol. The purity is usually 95%.

8-(3,5-dimethyl-1H-pyrazol-1-yl)-3,7-dimethyl-1-(2-oxopropyl)-1H-purine-2,6(3H,7H)-dione

In Stock

• CAS RN:
• 1014092-24-0

• Formula:
• C15H18N6O3

• InChI:
• InChI=1S/C15H18N6O3/c1-8-6-9(2)21(17-8)14-16-12-11(18(14)4)13(23)20(7-10(3)22)15(24)19(12)5/h6H,7H2,1-5H3

• InChIKey:
• IMBXIYMWHYDQJQ-UHFFFAOYSA-N

• 8-(3,5-dimethyl-1H-pyrazol-1-yl)-3,7-dimethyl-1-(2-oxopropyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C15H18N6O3 and its molecular weight is 330.348. The purity is usually 95%.

3-{3-[(Dimethylamino)sulfonyl]phenyl}-1-phenylpyrazole-4-carbaldehyde

In Stock

• CAS RN:
• 1234692-24-0

• Formula:
• C18H17N3O3S

• InChI:
• InChI=1S/C18H17N3O3S/c1-20(2)25(23,24)17-10-6-7-14(11-17)18-15(13-22)12-21(19-18)16-8-4-3-5-9-16/h3-13H,1-2H3

• InChIKey:
• XDTMWUVNFADUFB-UHFFFAOYSA-N

• 3-{3-[(Dimethylamino)sulfonyl]phenyl}-1-phenylpyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C18H17N3O3S and its molecular weight is 355.41. The purity is usually 95%.

Methyl 3-hydroxypyrrolidine-2-carboxylate

Usually In Stock

• CAS RN:
• 1378292-24-0

• Formula:
• C6H11NO3

• InChI:
• InChI=1S/C6H11NO3/c1-10-6(9)5-4(8)2-3-7-5/h4-5,7-8H,2-3H2,1H3

• InChIKey:
• YIKYEFZGORKEBX-UHFFFAOYSA-N

• Methyl 3-hydroxypyrrolidine-2-carboxylate is a useful research compound. Its molecular formula is C6H11NO3 and its molecular weight is 145.16 g/mol. The purity is usually 95%.

2-(Pentafluoroethyl)benzoic acid

In Stock

• CAS RN:
• 1310492-24-0

• Formula:
• C9H5F5O2

• InChI:
• InChI=1S/C9H5F5O2/c10-8(11,9(12,13)14)6-4-2-1-3-5(6)7(15)16/h1-4H,(H,15,16)

• InChIKey:
• OXHHOWJIMXYBIR-UHFFFAOYSA-N

• 2-(Pentafluoroethyl)benzoic acid is a useful research compound. Its molecular formula is C9H5F5O2 and its molecular weight is 240.13 g/mol. The purity is usually 95%.

(3-(Isobutylsulfonyl)azetidin-1-yl)(quinoxalin-2-yl)methanone

In Stock

• CAS RN:
• 1797692-24-0

• Formula:
• C16H19N3O3S

• InChI:
• InChI=1S/C16H19N3O3S/c1-11(2)10-23(21,22)12-8-19(9-12)16(20)15-7-17-13-5-3-4-6-14(13)18-15/h3-7,11-12H,8-10H2,1-2H3

• InChIKey:
• QYFFLXXOOYSOPA-UHFFFAOYSA-N

• (3-(Isobutylsulfonyl)azetidin-1-yl)(quinoxalin-2-yl)methanone is a useful research compound. Its molecular formula is C16H19N3O3S and its molecular weight is 333.41. The purity is usually 95%.

N-(3-Oxaspiro[5.5]undecan-9-yl)-3-(prop-2-enoylamino)propanamide

Usually In Stock

• CAS RN:
• 2361692-24-0

• Formula:
• C16H26N2O3

• InChI:
• InChI=1S/C16H26N2O3/c1-2-14(19)17-10-5-15(20)18-13-3-6-16(7-4-13)8-11-21-12-9-16/h2,13H,1,3-12H2,(H,17,19)(H,18,20)

• InChIKey:
• NXKNJCGGQIBTNW-UHFFFAOYSA-N

• N-(3-Oxaspiro[5.5]undecan-9-yl)-3-(prop-2-enoylamino)propanamide is a useful research compound. Its molecular formula is C16H26N2O3 and its molecular weight is 294.395. The purity is usually 95%.

2-Azabicyclo[2.1.1]hexane hydrochloride

• CAS RN:
• 34392-24-0; 871658-02-5

• Formula:
• C5H10ClN

• InChI:
• InChI=1S/C5H9N.ClH/c1-4-2-5(1)6-3-4;/h4-6H,1-3H2;1H

• InChIKey:
• ILHPSPUYHFANIX-UHFFFAOYSA-N

• 2-Azabicyclo[2.1.1]hexane hydrochloride is a useful research compound. Its molecular formula is C5H10ClN and its molecular weight is 119.59. The purity is usually 95%.